Cas no 1881608-17-8 (Sodium 3-ethylbenzene-1-sulfinate)

Sodium 3-ethylbenzene-1-sulfinate is an organosulfur compound commonly used as a key intermediate in organic synthesis and pharmaceutical applications. Its sulfinate functional group makes it a versatile reagent for nucleophilic substitution reactions, particularly in the formation of sulfones and sulfoxides. The ethyl substituent enhances its solubility in polar solvents, facilitating its use in aqueous or mixed-phase systems. This compound exhibits good stability under standard conditions, ensuring reliable performance in synthetic processes. Its compatibility with various reaction conditions, including mild oxidation and coupling reactions, makes it valuable in fine chemical and medicinal chemistry research. The sodium salt form improves handling and storage compared to free sulfinic acids.

Sodium 3-ethylbenzene-1-sulfinate structure

1881608-17-8 structure

Product Name:Sodium 3-ethylbenzene-1-sulfinate

CAS No:1881608-17-8

MF:C₈H₉NaO₂S

MW:192.2106320858

CID:6209372

PubChem ID:122699529

Update Time:2025-06-08

Sodium 3-ethylbenzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

- 1881608-17-8
- SCHEMBL18242643
- Sodium 3-ethylbenzene-1-sulfinate
- EN300-723349
- Sodium3-ethylbenzene-1-sulfinate
- Inchi： 1S/C8H10O2S.Na/c1-2-7-4-3-5-8(6-7)11(9)10;/h3-6H,2H2,1H3,(H,9,10);/q;+1/p-1
- InChI Key： XZWOROCLCOQFND-UHFFFAOYSA-M
- SMILES： S(C1=CC=CC(=C1)CC)(=O)[O-].[Na+]

Computed Properties

Exact Mass: 192.02209498g/mol
Monoisotopic Mass: 192.02209498g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 152
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 59.3Å²

Sodium 3-ethylbenzene-1-sulfinate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-723349-1.0g	sodium 3-ethylbenzene-1-sulfinate	1881608-17-8		1g	$0.0	2023-06-06

Sodium 3-ethylbenzene-1-sulfinate Related Literature

1. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
2. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
3. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
4. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
5. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148

Additional information on Sodium 3-ethylbenzene-1-sulfinate

Comprehensive Overview of Sodium 3-ethylbenzene-1-sulfinate (CAS No. 1881608-17-8)

Sodium 3-ethylbenzene-1-sulfinate (CAS No. 1881608-17-8) is an organosulfur compound widely utilized in pharmaceutical intermediates, organic synthesis, and specialty chemical applications. Its molecular structure features a sulfinate group (–SO₂Na) attached to a benzene ring substituted with an ethyl group at the 3-position. This configuration grants the compound unique reactivity, making it valuable for cross-coupling reactions, catalysis, and as a building block in fine chemical manufacturing.

In recent years, the demand for Sodium 3-ethylbenzene-1-sulfinate has surged due to its role in green chemistry initiatives. Researchers and manufacturers are increasingly focusing on sustainable synthesis methods, and this compound’s compatibility with low-waste processes aligns with global trends toward eco-friendly production. Its applications in API (Active Pharmaceutical Ingredient) development, particularly for small-molecule drugs, have also garnered attention in the pharmaceutical industry.

The compound’s solubility in polar solvents like water and ethanol enhances its versatility in industrial workflows. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, which is critical for high-precision applications. Users frequently search for "Sodium 3-ethylbenzene-1-sulfinate synthesis," "CAS 1881608-17-8 suppliers," and "sulfinate derivatives in drug discovery," reflecting its niche yet growing relevance.

Another area of interest is the compound’s potential in material science. Recent studies explore its use in modifying polymer surfaces or as a precursor for functionalized nanomaterials. These innovations tie into broader discussions about advanced material engineering, a hot topic among academic and industrial circles.

From a commercial perspective, Sodium 3-ethylbenzene-1-sulfinate is often categorized under high-value chemicals. Its pricing and availability are influenced by factors like raw material costs and regulatory compliance. FAQs such as "Is Sodium 3-ethylbenzene-1-sulfinate biodegradable?" or "What are the storage conditions for CAS 1881608-17-8?" highlight end-user concerns about handling and environmental impact.

In summary, Sodium 3-ethylbenzene-1-sulfinate (CAS No. 1881608-17-8) bridges multiple disciplines—from medicinal chemistry to sustainable manufacturing. Its adaptability and evolving applications ensure its continued significance in scientific and industrial advancements.